N-(2-(diethylamino)ethyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-4-methylbenzamide hydrochloride
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Description
N-(2-(diethylamino)ethyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-4-methylbenzamide hydrochloride is a useful research compound. Its molecular formula is C23H30ClN3OS and its molecular weight is 432.02. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Electrophysiological Activity
One study detailed the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides or benzene-sulfonamides, including compounds comparable in potency to N-(2-(diethylamino)ethyl)-4-[(methylsulfonyl)amino]benzamide, a potent selective class III agent. This research indicates that the 1H-imidazol-1-yl moiety can replace the methylsulfonylamino group for class III electrophysiological activity in the N-substituted benzamide series (Morgan et al., 1990).
Molar Refraction and Polarizability
Another study examined the antiemetic and parasympathomimetic activities of 4-amino-5-chloro-N-(2-(diethylamino)ethyl)-2 methoxybenzamide hydrochloride monohydrate. The research focused on the density and refractive index measurements to study molar refractivity and polarizability, observing stronger polarizability effects with increased drug concentration (Sawale et al., 2016).
Antifungal Agent Synthesis
The synthesis of new 5-(2-substituted-1,3-thiazol-5-yl)-2-hydroxy benzamides and their potential as antifungal agents were also explored. This research involved reacting 5-(bromoacetyl) salicylamide with thiourea and other compounds to create 5-(2-substituted-1,3-thiazol-5-yl)-2-alkoxybenzamides, characterized by IR, (1)H-NMR, and mass spectral data (Narayana et al., 2004).
Electrospray Mass Spectrometry and Fragmentation
Research on the electrospray mass spectrometry and fragmentation of N-linked carbohydrates derivatized at the reducing terminus included analysis of derivatives prepared from N-linked glycans by reductive amination, which provided insights into the structural analysis and potential pharmacological applications of various derivatized compounds (Harvey, 2000).
Properties
IUPAC Name |
N-[2-(diethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-4-methylbenzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3OS.ClH/c1-5-18-10-13-20-21(16-18)28-23(24-20)26(15-14-25(6-2)7-3)22(27)19-11-8-17(4)9-12-19;/h8-13,16H,5-7,14-15H2,1-4H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGPSFXMBXXFHON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)N=C(S2)N(CCN(CC)CC)C(=O)C3=CC=C(C=C3)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.